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Compound of Interest

Compound Name: 3-(2-Fluorophenoxy)azetidine

Cat. No.: B1343124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted
properties, potential uses, and relevant experimental methodologies for 3-(2-
Fluorophenoxy)azetidine. While specific experimental data for this compound is limited in
publicly available literature, this document synthesizes information from analogous compounds
and relevant patents to offer a valuable resource for research and development.

Core Compound Properties

3-(2-Fluorophenoxy)azetidine is a small molecule belonging to the class of 3-phenoxy-
azetidine derivatives. The presence of the azetidine ring, a four-membered nitrogen-containing
heterocycle, imparts a degree of conformational rigidity, which can be advantageous for
specific binding to biological targets. The 2-fluorophenoxy moiety influences the electronic and
lipophilic properties of the molecule.

Physicochemical Data

Quantitative physicochemical data for 3-(2-Fluorophenoxy)azetidine is not readily available.
The following table summarizes key properties, with some values predicted based on
structurally similar compounds, such as 3-(3-fluorophenoxy)azetidine.
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Property Value Source
CAS Number 918831-13-7

Molecular Formula CoH10FNO

Molecular Weight 167.18 g/mol Calculated
Boiling Point ~230 °C Predicted
Density ~1.19 g/cm3 Predicted

Soluble in many organic ) )
General observation for this

Solubility solvents; sparingly soluble in
class of compounds.
water.
- General observation for this
Stability Stable at room temperature.

class of compounds.

Potential Uses in Research and Drug Development

Based on patent literature, 3-phenoxy-azetidine derivatives are of significant interest as
modulators of cortical catecholaminergic neurotransmission. Specifically, they have been
investigated as serotonin-norepinephrine-dopamine reuptake inhibitors (SNDRIs), also known
as triple reuptake inhibitors (TRIs).[1]

SNDRIs are a class of antidepressants that function by blocking the serotonin transporter
(SERT), norepinephrine transporter (NET), and dopamine transporter (DAT). This inhibition
leads to an increase in the extracellular concentrations of these key neurotransmitters in the
synaptic cleft, thereby enhancing neurotransmission. This mechanism of action holds
therapeutic potential for the treatment of major depressive disorder and other central nervous
system (CNS) conditions.

Proposed Mechanism of Action and Signaling
Pathway

The putative mechanism of action for 3-(2-Fluorophenoxy)azetidine is the inhibition of SERT,
NET, and DAT. By binding to these transporter proteins, the compound prevents the reuptake of
serotonin, norepinephrine, and dopamine from the synapse back into the presynaptic neuron.
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Synthetic Workflow

1-Boc-3-hydroxyazetidine

Mitsunobu Reaction
(or Williamson Ether Synthesis)

!

1-Boc-3-(2-fluorophenoxy)azetidine

(Boc Deprotectior)

3-(2-Fluorophenoxy)azetidine

Purification
(e.g., Column Chromatography)
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Monoamine Transporter Uptake Assay Workflow

Seed HEK293 cells expressing
a specific transporter

!

Add varying concentrations of
3-(2-Fluorophenoxy)azetidine

!

Add radiolabeled substrate
([BH]5-HT, [BH]INE, or [3H]DA)

!

Incubate at 37°C

!

Terminate uptake
(e.g., rapid filtration and washing)

!

Measure radioactivity via
scintillation counting

!

Data analysis to determine I1Cso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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